Cas no 391210-10-9 (Mirdametinib)

• Product Name: Mirdametinib
• CAS No: 391210-10-9
• MF: C₁₆H₁₄F₃IN₂O₄
• MW: 482.193047046661
• MDL: MFCD08435926
• CID: 67987
• PubChem ID: 329823743
• Update Time: 2025-04-18

Mirdametinib Chemical and Physical Properties

Names and Identifiers

• (R)-N-(2,3-Dihydroxypropoxy)-3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)benzamide
• N-[(2R)-2,3-Dihydroxypropoxy]-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzamide
• PD-0235901
• PD0325901
• (R)-N-(2,3-Dihydroxypropoxy)-3,4-difluoro-2-(2-fluoro-4-iodophenylamino)benzamide
• BENZAMIDE, N-[(2R)-2,3-DIHYDROXYPROPOXY]-3,4-DIFLUORO-2-[(2-FLUORO-4-IODOPHENYL)AMINO]-
• PD 0325901 (PD0325901,PD 325901)
• PD-0325901
• PD-325901
• N-[(2R)-2,3-Dihydroxypropoxy]-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-benzamide
• N-[(R)-2,3 -Dihydroxy-propoxy]-3,4-difluoro-2-(2-fluoro-4-iodo-phenylamino)-benzamide
• PD325901
• Mirdametinib
• Benzamide, N-((2R)-2,3-dihydroxypropoxy)-3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-
• 391209-97-5
• N-[(R)-2,3-Dihydroxy-propoxy]-3,4-difluoro-2-(2-fluoro-4-iodo-phenylamino)-benzamide
• 4BM
• SW218101-2
• Q27088255
• AKOS015855518
• BDBM104963
• NSC800840
• N-[(2R)-2,3-Dihydroxypropoxy]-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]- benzamide
• SCHEMBL172904
• BCPP000126
• Pd 901
• Mirdametinib (USAN)
• AMY36437
• PD 0325901, >=98% (HPLC)
• PD 325901
• N-((R)-2,3-Dihydroxy[propoxy)-3,4-difluoro-2-(2-fluoro-4-iodo-phenylamino)-benzamide
• N-((2R)-2,3-DIHYDROXYPROPOXY)-3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)-BENZAMIDE
• N-((R)-2,3-dihydroxy-propoxy)-3,4-difluoro-2-(2-fluoro-4-iodo-phenylamino)-benzamide
• CCG-221316
• NSC755770
• HY-10254
• 391210-10-9
• CHEMBL507361
• PD0325901(Mirdametinib)
• DTXSID0044024
• MIRDAMETINIB [WHO-DD]
• SR-01000946344
• N-[(2R)-2,3-dihydroxypropoxy]-3,4-difluoro-2-(2-fluoro-4-iodoanilino)benzamide
• N-[(2R)-2,3-Dihydroxypropoxy]-3,4-d ifluoro-2-[(2-fluoro-4-iodophenyl)amino]-benzamide
• HMS3648A14
• s1036
• WHO 11299
• Mirdametinib [USAN]
• NSC-800840
• MFCD08435926
• UNII-86K0J5AK6M
• PD0325901 (PD325901)
• BRD-K49865102-001-01-9
• N-(((R)-2,3-DIHYDROXYPROPYL)OXY)-3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)BENZAMIDE
• PD 0325901
• CHEBI:88249
• NCGC00189075-01
• SUDAHWBOROXANE-SECBINFHSA-N
• US8575391, Q
• SR-01000946344-1
• Pd 03525901
• N-[((R)-2,3-dihydroxypropyl)oxy]-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzamide
• CAS-391210-10-9
• BB 0261791
• D11675
• MIRDAMETINIB [INN]
• EX-8602
• Tox21_113364
• 86K0J5AK6M
• C16H14F3IN2O4
• EX-A102
• NS00069616
• PD-0325901,PD325901
• CS-0062
• N-(((R)-2,3-DIHYDROXYPROPYL)OXY)-3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)BENZAMIDE N-((2R)-2,3-DIHYDROXYPROPOXY)-3,4-DIFLUORO-2-(2-FLUORO-4-IODOANILINO)BENZAMIDE
• J-502503
• N-{[(2R)-2,3-dihydroxypropyl]oxy}-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzamide
• BCP9001057
• GTPL7935
• (-)-N-(((R)-2,3-DIHYDROXYPROPYL)OXY)-3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)BENZAMIDE
• NCGC00381744-09
• DTXCID8024024
• HB2240
• DB07101
• NSC-755770
• PD325901 , PD0325901
• BRD-K49865102-001-08-4
• (S)-N-(2,3-dihydroxypropoxy)-3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)benzamide
• SDCCGSBI-0654263.P002
• PD0325901 (Mirdametinib)

• MDL： MFCD08435926
• Inchi： 1S/C16H14F3IN2O4/c17-11-3-2-10(16(25)22-26-7-9(24)6-23)15(14(11)19)21-13-4-1-8(20)5-12(13)18/h1-5,9,21,23-24H,6-7H2,(H,22,25)/t9-/m1/s1
• InChI Key： SUDAHWBOROXANE-SECBINFHSA-N
• SMILES： IC1C=CC(=C(C=1)F)NC1C(=C(C=CC=1C(NOC[C@@H](CO)O)=O)F)F

Computed Properties

• Exact Mass: 481.99500
• Monoisotopic Mass: 481.99504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 112-114°C
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 90.82000
• LogP: 2.93060
• Optical Activity: [α]/D -1.8 to -3.5°, c = 1 mg/mL in methanol

Mirdametinib Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-48-50
• Safety Instruction： 22-36/37/39-61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Other Chemical Reagents